Cas no 23163-92-0 (Benzene, 1-chloro-4-isothiocyanato-2-methyl-)

• Product Name: Benzene, 1-chloro-4-isothiocyanato-2-methyl-
• CAS No: 23163-92-0
• MF: C₈H₆ClNS
• MW: 183.657939434052
• MDL: MFCD03093794
• CID: 1416092
• PubChem ID: 2757694
• Update Time: 2025-06-07

Benzene, 1-chloro-4-isothiocyanato-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-isothiocyanato-2-methyl-
• 1-Chloro-4-isothiocyanato-2-methylbenzene
• 4-CHLORO-3-METHYLPHENYL ISOTHIOCYANATE
• AKOS006277221
• SY063181
• MFCD03093794
• SCHEMBL11574824
• 23163-92-0
• DTXSID50374006

• MDL： MFCD03093794
• Inchi： 1S/C8H6ClNS/c1-6-4-7(10-5-11)2-3-8(6)9/h2-4H,1H3
• InChI Key： UNEGWYFKUFWKAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)N=C=S

Computed Properties

• Exact Mass: 182.99108
• Monoisotopic Mass: 182.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36

Additional information on Benzene, 1-chloro-4-isothiocyanato-2-methyl-

Benzene, 1-Chloro-4-Isocyanato-2-Methyl-

Benzene, 1-Chloro-4-Isocyanato-2-Methyl- is a chemical compound with the CAS number 23163-92-0. This compound is a derivative of benzene, a simple aromatic hydrocarbon, with specific substituents that give it unique chemical properties. The structure of this compound includes a chlorine atom at the 1-position, an isocyanato group at the 4-position, and a methyl group at the 2-position on the benzene ring. These substituents influence its reactivity, stability, and potential applications in various fields such as organic synthesis, materials science, and pharmaceuticals.

The isocyanato group (-N=C=O) is a highly reactive functional group that can undergo nucleophilic addition reactions. This makes Benzene, 1-Chloro-4-Isocyanato-2-Methyl- a valuable intermediate in the synthesis of polyurethanes and other polymers. Recent studies have explored its use in developing advanced materials with tailored mechanical and thermal properties. For instance, researchers have investigated its role in creating lightweight composites for aerospace applications.

In addition to its role in polymer chemistry, this compound has shown promise in medicinal chemistry. The methyl group at the 2-position and the chlorine atom at the 1-position create steric and electronic effects that can be exploited to design bioactive molecules. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory or anticancer properties. For example, studies have demonstrated that certain analogs can inhibit key enzymes involved in inflammation pathways.

The synthesis of Benzene, 1-Chloro-4-Isocyanato-2-Methyl- typically involves multi-step reactions starting from benzene derivatives. One common approach is the Friedel-Crafts alkylation to introduce the methyl group followed by substitution reactions to add the chlorine and isocyanato groups. Optimization of these reaction conditions has been a focus of recent research to improve yield and purity.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Studies have shown that it undergoes rapid degradation under certain environmental conditions, reducing its persistence in ecosystems. However, further research is needed to assess its potential impact on aquatic life and soil microorganisms.

In conclusion, Benzene, 1-Chloro-4-Isocyanato-2-Methyl- (CAS No: 23163-92-0) is a versatile compound with applications spanning multiple disciplines. Its unique structure enables it to serve as an intermediate in polymer synthesis and a lead molecule in drug discovery. Ongoing research continues to uncover new insights into its properties and potential uses, making it an important subject of study for chemists and material scientists alike.